Cas no 120450-72-8 (2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI))

2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) structure
120450-72-8 structure
Product Name:2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
CAS No:120450-72-8
MF:C20H20O4S
MW:356.435404777527
CID:139998
PubChem ID:129152
Update Time:2025-04-19

2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI)
    • [5-[hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
    • 2,5-bis(4-methoxyphenylhydroxymethyl)thiophene
    • ACMC-20moxg
    • AG-D-44650
    • AGN-PC-00PH4O
    • CTK4B1876
    • 2,5-Bmphmt
    • 2,5-Thiophenedimethanol, alpha,alpha'-bis(4-methoxyphenyl)-, (R*,S*)-
    • 120450-72-8
    • (R)-[5-[(S)-hydroxy-(4-methoxyphenyl)methyl]thiophen-2-yl]-(4-methoxyphenyl)methanol
    • Inchi: 1S/C20H20O4S/c1-23-15-7-3-13(4-8-15)19(21)17-11-12-18(25-17)20(22)14-5-9-16(24-2)10-6-14/h3-12,19-22H,1-2H3/t19-,20+
    • InChI Key: LXYCLQHBIQRNDH-BGYRXZFFSA-N
    • SMILES: S1C(=CC=C1[C@@H](C1C=CC(=CC=1)OC)O)[C@H](C1C=CC(=CC=1)OC)O

Computed Properties

  • Exact Mass: 356.10800
  • Monoisotopic Mass: 356.10823029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • PSA: 87.16000
  • LogP: 3.92870

2,5-Thiophenedimethanol,a,a'-bis(4-methoxyphenyl)-, (R*,S*)- (9CI) Related Literature

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.